Cas no 58419-68-4 (Benzoic acid, 4-(1H-1,2,4-triazol-1-yl)-, hydrazide)

Benzoic acid, 4-(1H-1,2,4-triazol-1-yl)-, hydrazide structure
58419-68-4 structure
Product Name:Benzoic acid, 4-(1H-1,2,4-triazol-1-yl)-, hydrazide
CAS No:58419-68-4
MF:C9H9N5O
MW:203.200660467148
CID:342147
PubChem ID:71443603
Update Time:2025-04-19

Benzoic acid, 4-(1H-1,2,4-triazol-1-yl)-, hydrazide Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(1H-1,2,4-triazol-1-yl)-, hydrazide
    • 4-(1,2,4-triazol-1-yl)benzohydrazide
    • 58419-68-4
    • DTXSID40852424
    • 4-(1H-1,2,4-Triazol-1-yl)benzohydrazide
    • Inchi: 1S/C9H9N5O/c10-13-9(15)7-1-3-8(4-2-7)14-6-11-5-12-14/h1-6H,10H2,(H,13,15)
    • InChI Key: NIIOLVAORJYKCG-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)N1C=NC=N1)NN

Computed Properties

  • Exact Mass: 203.08087
  • Monoisotopic Mass: 203.08070993g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 85.8Ų

Experimental Properties

  • PSA: 85.83
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